Cas no 790220-87-0 ((1S)-1-Methyl-2-(4-oxidomorpholin-4-ium-4-yl)-4-prop-1-en-2-ylcyclohexan-1-ol)

• Product Name: (1S)-1-Methyl-2-(4-oxidomorpholin-4-ium-4-yl)-4-prop-1-en-2-ylcyclohexan-1-ol
• CAS No: 790220-87-0
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• MDL: MFCD21608621
• CID: 2851617
• PubChem ID: 87694401
• Update Time: 2025-06-19

(1S)-1-Methyl-2-(4-oxidomorpholin-4-ium-4-yl)-4-prop-1-en-2-ylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 1-methyl-4-(1-methylethenyl)-2-(4-oxido-4-morpholinyl)-, (1S,2S,4R)-
• 4-((1S,2S,5R)-2-hydroxy-2-methyl-5-(prop-1-en-2-yl)cyclohexyl)morpholine 4-oxide
• (1S)-1-Methyl-2-(4-oxidomorpholin-4-ium-4-yl)-4-prop-1-en-2-ylcyclohexan-1-ol
• (1S,2S,4R)-1-Methyl-4-(1-methylethenyl)-2-(4-oxido-4-morpholinyl)cyclohexanol (ACI)
• SCHEMBL4579529
• 4-((1S,2S,5R)-2-hydroxy-2-methyl-5-(prop-1-en-2-yl)cyclohexyl)morpholine4-oxide
• AKOS037748863
• (1S,2S,4R)-1-Methyl-4-(1-methylethenyl)-2-(4-oxido-4-morpholinyl)cyclohexanol
• CS-14955
• RT7FEP4VKS
• (1S,2S,4R)-1-methyl-2-(4-oxidomorpholin-4-ium-4-yl)-4-prop-1-en-2-ylcyclohexan-1-ol
• CS-M3275
• C12917
• 4-[(1S,2S,5R)-2-hydroxy-2-methyl-5-(prop-1-en-2-yl)cyclohexyl]morpholin-4-ium-4-olate
• 790220-87-0

• MDL： MFCD21608621
• Inchi： 1S/C14H25NO3/c1-11(2)12-4-5-14(3,16)13(10-12)15(17)6-8-18-9-7-15/h12-13,16H,1,4-10H2,2-3H3/t12-,13+,14+/m1/s1
• InChI Key： WHKHXLMZUJPRIZ-RDBSUJKOSA-N
• SMILES： [O-][N+]1(CCOCC1)[C@H]1C[C@H](C(=C)C)CC[C@@]1(O)C

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.5
• XLogP3: 1.3

Additional information on (1S)-1-Methyl-2-(4-oxidomorpholin-4-ium-4-yl)-4-prop-1-en-2-ylcyclohexan-1-ol

Introduction to (1S)-1-Methyl-2-(4-oxidomorpholin-4-ium-4-yl)-4-prop-1-en-2-ylcyclohexan-1-ol and Its Significance in Modern Chemical Biology

CAS no. 790220-87-0 is a unique compound that has garnered attention in the field of chemical biology due to its complex structure and potential applications. This compound, formally known as (1S)-1-Methyl-2-(4-oxidomorpholin-4-yl)-4-prop-1-en-2-ylcyclohexan-1-ol, represents a fascinating intersection of organic chemistry and pharmacology. Its molecular framework incorporates several functional groups that make it a promising candidate for further investigation in drug discovery and therapeutic development.

The structure of this compound is characterized by a cyclohexane ring substituted with various functional groups, including an allyl group, a morpholine moiety, and a tert-butyl group. These features contribute to its unique chemical properties, making it a versatile scaffold for designing novel bioactive molecules. The presence of the (1S) configuration indicates a specific stereochemical arrangement that can significantly influence its biological activity.

In recent years, there has been growing interest in the development of compounds that can modulate neural pathways and affect central nervous system (CNS) function. The morpholine ring in this compound is particularly noteworthy, as it is commonly found in pharmacologically active agents known for their ability to interact with neurotransmitter receptors. Research suggests that derivatives of morpholine have potential applications in treating neurological disorders, including depression, anxiety, and cognitive impairments.

The allyl group attached to the cyclohexane ring introduces reactivity that can be exploited for further functionalization. This feature allows chemists to modify the compound's properties by introducing additional substituents or by engaging in cross-coupling reactions. Such modifications are crucial for optimizing biological activity and improving pharmacokinetic profiles.

Recent studies have highlighted the importance of stereochemistry in determining the efficacy of pharmacological agents. The specific configuration of the (1S) isomer in this compound may confer unique biological properties compared to its enantiomers. This aspect has prompted researchers to explore its potential as a lead compound for developing novel therapeutics.

The compound's potential applications extend beyond CNS disorders. Its structural motifs are reminiscent of molecules that exhibit anti-inflammatory and analgesic properties. Preliminary in vitro studies have suggested that derivatives of this compound may interact with inflammatory pathways, making them candidates for treating chronic inflammatory conditions.

The synthesis of this compound presents both challenges and opportunities. The complex stereochemistry requires precise control during the synthetic process to ensure high yields and purity. Advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, are essential for achieving the desired configuration.

In conclusion, (1S)-1-Methyl-2-(4-oxidomorpholin-4-yl)-4-prop-1-en-2-ylcyclohexan-1-oil (CAS no. 790220-87-0) is a structurally intriguing compound with significant potential in the field of chemical biology. Its unique combination of functional groups and stereochemical configuration makes it a valuable scaffold for drug discovery. Further research is warranted to explore its biological activities and develop novel therapeutic agents based on this promising molecule.